Cas no 1858255-86-3 (N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide)

• Product Name: N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide
• CAS No: 1858255-86-3
• MDL: MFCD28954654
• CID: 4624401
• Update Time: 2025-11-06

N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide

• MDL： MFCD28954654

Additional information on N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide

Introduction to N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide (CAS No. 1858255-86-3)

N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide, identified by its CAS number 1858255-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with both phenoxy and trifluoromethyl groups, linked to an acetamide moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide can be described as a benzene ring with an oxygen atom attached to one of its positions (phenoxy group) and a trifluoromethyl group attached to another position. The acetamide group is connected to the phenyl ring through an amide bond. This structural configuration not only contributes to the compound's stability but also enhances its potential for interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to modulate the electronic properties of the molecule, thereby influencing its pharmacokinetic and pharmacodynamic characteristics.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluoro-substituted aromatic rings due to their enhanced metabolic stability and improved binding affinity to biological receptors. N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide aligns with this trend, as the trifluoromethyl group can significantly improve the compound's bioavailability and duration of action. This makes it a promising candidate for further exploration in the context of therapeutic agents.

One of the most compelling aspects of N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide is its potential application in the treatment of various diseases. Current research indicates that compounds with similar structural features may exhibit anti-inflammatory, anti-cancer, and anti-viral properties. The phenoxy group is known to interact with certain enzymes and receptors involved in inflammatory pathways, while the trifluoromethyl group can enhance binding interactions with target proteins. These characteristics suggest that N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide could serve as a lead compound for the development of new drugs targeting these pathways.

The synthesis of N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the phenoxy group typically involves nucleophilic aromatic substitution (SNAr), where a halogenated benzene derivative reacts with an appropriate nucleophile. Subsequent introduction of the trifluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. The final step involves forming the amide bond between the phenyl ring and the acetic acid derivative, which can be accomplished using traditional amide coupling reagents.

In terms of pharmacological activity, preliminary studies on N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide have shown promising results in vitro. The compound demonstrates selective binding to certain enzymes and receptors, suggesting potential therapeutic applications. For instance, it may interact with cyclooxygenase (COX) enzymes involved in inflammation or with protein kinases relevant to cancer signaling pathways. These interactions could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects compared to existing treatments.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding mechanisms of N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide. Advanced computational methods allow researchers to predict how this compound interacts with biological targets at an atomic level. This information is crucial for optimizing its structure and improving its pharmacological properties. By leveraging computational tools, scientists can identify key binding sites and design analogs that enhance target engagement while minimizing off-target effects.

The development of new pharmaceuticals often involves rigorous testing to assess safety and efficacy before human clinical trials can begin. In vitro studies using cell cultures and animal models provide initial insights into the potential therapeutic benefits of N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide. These studies help researchers understand how the compound affects biological processes at various concentrations and time points. Positive results from these preclinical studies would justify advancing the compound into clinical trials, where its safety and efficacy can be evaluated in human subjects.

The impact of fluorine substitution on pharmaceutical compounds cannot be overstated. Fluoroatoms introduce unique electronic properties that can significantly alter a molecule's behavior. In N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide, the trifluoromethyl group contributes to lipophilicity, metabolic stability, and binding affinity. These attributes are critical for ensuring that a drug reaches its target effectively and remains active within the body for an appropriate duration. As such, fluorinated compounds like this one represent a cornerstone of modern drug design.

The future prospects for N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide are bright, particularly as research continues to uncover new therapeutic applications for fluoro-substituted aromatic compounds. Ongoing studies may explore its potential in treating neurological disorders, infectious diseases, or metabolic conditions. Additionally, advancements in synthetic chemistry may enable more efficient production methods, reducing costs and making large-scale manufacturing feasible. As our understanding of molecular interactions grows, so too does our ability to harness compounds like N-[4-Phenoxy-2-(trifluoromethyl)phenyl]acetamide for therapeutic benefit.